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Compound of Interest

Compound Name: DAPK Substrate Peptide

Cat. No.: B561551 Get Quote

Essential protocols and safety measures for the laboratory use of DAPK Substrate Peptide,

ensuring the integrity of your research and the safety of your team.

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with DAPK Substrate Peptide. Adherence to these

protocols is essential for accurate experimental outcomes and maintaining a safe laboratory

environment.

Immediate Safety and Handling Precautions
Proper handling of DAPK Substrate Peptide is crucial due to its potential hazards. The

following table summarizes key safety and storage information.
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Parameter Recommendation Source

Hazards

Harmful if swallowed. Very

toxic to aquatic life with long-

lasting effects.

--INVALID-LINK--

Personal Protective Equipment

(PPE)

Lab coat, safety glasses with

side shields (or goggles), and

nitrile gloves.

General Laboratory Safety

Guidelines

Storage (Lyophilized)

Store at -20°C for short-term

and -80°C for long-term. Keep

in a dry, dark place.

[1]

Storage (in Solution)

Aliquot and store at -20°C or

colder. Avoid repeated freeze-

thaw cycles. Use sterile buffers

at pH 5-6.

[2]

First Aid (Eyes)

Immediately flush with large

amounts of water, holding

eyelids open. Seek medical

attention.

--INVALID-LINK--

First Aid (Skin)

Wash off with soap and plenty

of water. Seek medical

attention if irritation persists.

--INVALID-LINK--

First Aid (Ingestion)

Rinse mouth with water. Do not

induce vomiting. Seek

immediate medical attention.

--INVALID-LINK--

First Aid (Inhalation)

Move to fresh air. If breathing

is difficult, give oxygen. Seek

medical attention.

--INVALID-LINK--

Experimental Protocol: DAPK Kinase Activity Assay
This protocol outlines a typical kinase assay using DAPK Substrate Peptide.

Materials:
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DAPK1 enzyme

DAPK Substrate Peptide

Kinase Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT)[3]

ATP

ADP-Glo™ Kinase Assay Kit (or similar detection reagent)

384-well plates

Multimode plate reader

Procedure:

Reagent Preparation:

Thaw all reagents on ice.

Prepare a stock solution of DAPK Substrate Peptide in sterile water or an appropriate

buffer.

Prepare a stock solution of ATP in kinase buffer.

Dilute the DAPK1 enzyme in kinase buffer to the desired concentration.

Assay Setup:

In a 384-well plate, add 2 µL of the diluted DAPK1 enzyme solution to each well.

Add 2 µL of a mixture containing the DAPK Substrate Peptide and ATP to each well to

initiate the reaction. The final concentration of the substrate should be at or below its Km

value (9 µM) for competitive inhibitor screening.[4]

Include control wells:

No enzyme control: Add kinase buffer instead of the enzyme.
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No substrate control: Add kinase buffer instead of the substrate/ATP mix.

Incubation:

Incubate the plate at room temperature for 60 minutes.[5]

Signal Detection:

Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the

remaining ATP.

Incubate at room temperature for 40 minutes.[5]

Add 10 µL of Kinase Detection Reagent to each well.

Incubate at room temperature for 30 minutes to convert ADP to ATP and generate a

luminescent signal.[5]

Data Acquisition:

Measure the luminescence using a plate reader. The signal intensity is proportional to the

amount of ADP produced and thus the kinase activity.

Operational and Disposal Plan
A systematic approach to the lifecycle of DAPK Substrate Peptide in the laboratory is

essential for safety and regulatory compliance.
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DAPK Substrate Peptide Handling Workflow
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Caption: Workflow for handling DAPK Substrate Peptide.
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DAPK Signaling Pathways
Death-associated protein kinase (DAPK) is a calcium/calmodulin-regulated serine/threonine

kinase that plays a crucial role in apoptosis and autophagy.[6][7]

DAPK Signaling in Apoptosis and Autophagy
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Caption: DAPK1 signaling pathways in cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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